Found 2 products searching for
"
2614-83-7
" Best Match-
3-Mercaptolactic acid
Usually In Stock- CAS RN:
- 2614-83-7
- Formula:
- C3H6O3S
- InChIKey:
- OLQOVQTWRIJPRE-UHFFFAOYSA-N
-
Unii-56DL1J49LR
In Stock- CAS RN:
- 1472614-83-7
- Formula:
- C49H49N7O9
- InChIKey:
- QTPZAEAYDWMVJO-GGCSAXROSA-N